Sodium monoxide

Catalog No.
S1558308
CAS No.
12401-86-4
M.F
Na2O
HNa2O+
M. Wt
62.987 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium monoxide

CAS Number

12401-86-4

Product Name

Sodium monoxide

IUPAC Name

disodium;hydroxide

Molecular Formula

Na2O
HNa2O+

Molecular Weight

62.987 g/mol

InChI

InChI=1S/2Na.H2O/h;;1H2/q2*+1;/p-1

InChI Key

NTGONJLAOZZDJO-UHFFFAOYSA-M

SMILES

[OH-].[Na+].[Na+]

Solubility

Solubility in water: reaction

Canonical SMILES

[OH-].[Na+].[Na+]

Description

The exact mass of the compound Sodium monoxide is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as solubility in water: reaction. The storage condition is unknown. Please store according to label instructions upon receipt of goods.Use and application categories indicated by third-party sources: Fire Hazards -> Corrosives, Reactive - 2nd degree. However, this does not mean our product can be used or applied in the same or a similar way.
  • High-Temperature Decomposition

    Researchers are investigating methods to decompose Na2O at specific temperatures and pressures to generate sodium metal and oxygen. Studies have shown that under controlled conditions, Na2O can decompose below 600°C, releasing oxygen and sodium (). This process offers an energy-efficient way to produce hydrogen from water using heat.

  • Material Challenges

    A significant challenge in this approach is finding materials that can withstand the corrosive nature of Na2O at high temperatures. Recent research has explored various materials, with some titanium alloys showing promising resistance (). Identifying corrosion-resistant materials is crucial for developing practical thermochemical water splitting cycles using Na2O.

Other Research Applications

Limited research explores other potential applications of sodium monoxide in scientific fields:

  • Solid State Ionics: Studies have investigated the use of Na2O as a component in solid-state ion selective electrodes. These electrodes have the potential for applications in sodium ion batteries and sensors (). However, this area requires further exploration.

Physical Description

Sodium monoxide appears as a white granular material. It reacts with water to give sodium hydroxide with the evolution of heat. It is corrosive to metals and tissue. It is used in chemical manufacture.
WHITE LUMPS OR POWDER.

Density

2.3 g/cm³

Melting Point

1275 °C (sublimes)

Other CAS

12401-86-4
1313-59-3

Use Classification

Fire Hazards -> Corrosives, Reactive - 2nd degree

Dates

Modify: 2024-02-18

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